(4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE

• IUPAC Name: (4-prop-2-enylpiperazin-1-yl)-(4-propylphenyl)methanone
• InChI: InChI=1S/C17H24N2O/c1-3-5-15-6-8-16(9-7-15)17(20)19-13-11-18(10-4-2)12-14-19/h4,6-9H,2-3,5,10-14H2,1H3
• InChI Key: HYGYPXGYVHYMHP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC=C
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

(4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE is a chemical compound with the molecular formula C₁₇H₂₄N₂O. It is a derivative of piperazine and phenylmethanone, characterized by the presence of an allyl group attached to the piperazine ring and a propyl group attached to the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE typically involves the reaction of 4-allylpiperazine with 4-propylbenzoyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of (4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized to maximize yield and purity. The final product is typically obtained through a series of purification steps, including distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

(4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE undergoes various chemical reactions, including:

Oxidation: The allyl group can be oxidized to form an epoxide or an aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of epoxides or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

(4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential anti-inflammatory and analgesic properties.

Biology: Used in studies related to enzyme inhibition and receptor binding.

Industry: Employed as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of (4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to its observed biological effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

(4-METHYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE: Similar structure but with a methyl group instead of an allyl group.

(4-BENZYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE: Contains a benzyl group instead of an allyl group.

Uniqueness

(4-ALLYLPIPERAZINO)(4-PROPYLPHENYL)METHANONE is unique due to the presence of the allyl group, which imparts distinct chemical reactivity and potential biological activity compared to its analogs .